Cas no 1501001-01-9 (1-(4-chloro-3-methoxyphenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(4-chloro-3-methoxyphenyl)-2-(methylamino)ethan-1-ol
• CAS No: 1501001-01-9
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 6585058
• PubChem ID: 79698618
• Update Time: 2025-06-30

1-(4-chloro-3-methoxyphenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methoxyphenyl)-2-(methylamino)ethan-1-ol
• Benzenemethanol, 4-chloro-3-methoxy-α-[(methylamino)methyl]-
• AKOS018255817
• EN300-1965641
• CS-0352440
• 1501001-01-9

• Inchi： 1S/C10H14ClNO2/c1-12-6-9(13)7-3-4-8(11)10(5-7)14-2/h3-5,9,12-13H,6H2,1-2H3
• InChI Key： SQYQNTADADHUGO-UHFFFAOYSA-N
• SMILES： C1(C(CNC)O)=CC=C(Cl)C(OC)=C1

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• Boiling Point: 348.3±42.0 °C(Predicted)
• pka: 13.71±0.20(Predicted)

Additional information on 1-(4-chloro-3-methoxyphenyl)-2-(methylamino)ethan-1-ol

Introduction to 1-(4-chloro-3-methoxyphenyl)-2-(methylamino)ethan-1-ol (CAS No. 1501001-01-9)

1-(4-chloro-3-methoxyphenyl)-2-(methylamino)ethan-1-ol, also known by its CAS number 1501001-01-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted and methoxy-substituted phenyl ring, as well as a methylamino group attached to an ethan-1-ol moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 1-(4-chloro-3-methoxyphenyl)-2-(methylamino)ethan-1-ol typically involves multi-step reactions, including the formation of the substituted phenyl ring and the subsequent attachment of the amino and hydroxyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both research and industrial applications.

In terms of its chemical properties, 1-(4-chloro-3-methoxyphenyl)-2-(methylamino)ethan-1-ol exhibits moderate solubility in polar solvents such as methanol and ethanol, but is less soluble in non-polar solvents like hexane. Its melting point and boiling point are within ranges typical for similar organic compounds, which facilitates its handling and storage under standard laboratory conditions.

The biological activities of 1-(4-chloro-3-methoxyphenyl)-2-(methylamino)ethan-1-ol have been the subject of numerous studies. One of the key areas of interest is its potential as a neuroprotective agent. Research has shown that this compound can exert neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to reduce oxidative stress and inhibit apoptosis in neuronal cells, which are critical mechanisms in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Another promising application of 1-(4-chloro-3-methoxyphenyl)-2-(methylamino)ethan-1-ol is in the field of anti-inflammatory therapeutics. Studies have indicated that this compound possesses anti-inflammatory properties, which can be attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its neuroprotective and anti-inflammatory effects, 1-(4-chloro-3-methoxyphenyl)-2-(methylamino)ethan-1-ol has also shown promise in cardiovascular research. Preliminary studies suggest that it may have cardioprotective properties, potentially reducing myocardial injury following ischemia-reperfusion events. The exact mechanisms underlying these effects are still under investigation, but they are likely related to its ability to modulate oxidative stress and inflammation in cardiac tissues.

The pharmacokinetic profile of 1-(4-chloro-3-methoxyphenyl)-2-(methylamino)ethan-1-ol is another important aspect that has been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the brain and heart. These properties make it a suitable candidate for further development as an oral therapeutic agent.

Clinical trials involving 1-(4-chloro-3-methoxyphenyl)-2-(methylamino)ethan-1-ol are currently underway to evaluate its safety and efficacy in human subjects. Early results from phase I trials have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various disease indications.

In conclusion, 1-(4-chloro-3-methoxyphenyl)-2-(methylamino)ethan-1-ol (CAS No. 1501001-01-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future clinical applications.